Cas no 2227875-87-6 ((2R)-1-amino-4-phenylbut-3-en-2-ol)

(2R)-1-Amino-4-phenylbut-3-en-2-ol is a chiral β-amino alcohol derivative characterized by a phenyl-substituted alkene moiety and a stereogenic center at the C2 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its enantiopure (R)-configuration ensures high selectivity in asymmetric transformations, such as catalytic hydrogenations or nucleophilic additions. The presence of both amino and hydroxyl functional groups allows for further derivatization, enabling applications in ligand design or bioactive molecule development. The compound's structural features contribute to its utility in stereoselective synthesis, offering precise control over reaction outcomes. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
(2R)-1-amino-4-phenylbut-3-en-2-ol structure
2227875-87-6 structure
Product Name:(2R)-1-amino-4-phenylbut-3-en-2-ol
CAS No:2227875-87-6
MF:C10H13NO
MW:163.216322660446
CID:5174592
PubChem ID:95732514
Update Time:2025-06-27

(2R)-1-amino-4-phenylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-ol, 1-amino-4-phenyl-, (2R,3E)-
    • (R)-1-Amino-4-phenylbut-3-en-2-ol
    • (2R)-1-amino-4-phenylbut-3-en-2-ol
    • Inchi: 1S/C10H13NO/c11-8-10(12)7-6-9-4-2-1-3-5-9/h1-7,10,12H,8,11H2/b7-6+/t10-/m1/s1
    • SMILES: C(N)[C@H](O)/C=C/C1=CC=CC=C1

(2R)-1-amino-4-phenylbut-3-en-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1357772-50mg
(R)-1-Amino-4-phenylbut-3-en-2-ol
2227875-87-6 98%
50mg
¥27993 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1357772-100mg
(R)-1-Amino-4-phenylbut-3-en-2-ol
2227875-87-6 98%
100mg
¥34190 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1357772-250mg
(R)-1-Amino-4-phenylbut-3-en-2-ol
2227875-87-6 98%
250mg
¥38340 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1357772-500mg
(R)-1-Amino-4-phenylbut-3-en-2-ol
2227875-87-6 98%
500mg
¥32011 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1357772-1g
(R)-1-Amino-4-phenylbut-3-en-2-ol
2227875-87-6 98%
1g
¥41655 2023-04-14
Enamine
EN300-1860261-0.05g
(2R)-1-amino-4-phenylbut-3-en-2-ol
2227875-87-6
0.05g
$1296.0 2023-09-18
Enamine
EN300-1860261-0.1g
(2R)-1-amino-4-phenylbut-3-en-2-ol
2227875-87-6
0.1g
$1357.0 2023-09-18
Enamine
EN300-1860261-0.25g
(2R)-1-amino-4-phenylbut-3-en-2-ol
2227875-87-6
0.25g
$1420.0 2023-09-18
Enamine
EN300-1860261-0.5g
(2R)-1-amino-4-phenylbut-3-en-2-ol
2227875-87-6
0.5g
$1482.0 2023-09-18
Enamine
EN300-1860261-1.0g
(2R)-1-amino-4-phenylbut-3-en-2-ol
2227875-87-6
1g
$1543.0 2023-05-23

Additional information on (2R)-1-amino-4-phenylbut-3-en-2-ol

Compound CAS No 2227875-87-6: (2R)-1-amino-4-phenylbut-3-en-2-ol

The compound with CAS No 2227875-87-6, commonly referred to as (2R)-1-amino-4-phenylbut-3-en-2-ol, is a biologically active organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is characterized by its unique stereochemistry, featuring an amino group and a phenyl group attached to a butenol backbone. The (R)-configuration at the second carbon position plays a crucial role in determining its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of (2R)-1-amino-4-phenylbut-3-en-2-ol as a promising lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) has been extensively investigated, with findings suggesting that its unique structure facilitates efficient transport into the central nervous system (CNS). This property is critical for developing drugs targeting CNS disorders.

The synthesis of (2R)-1-amino-4-phenylbut-3-en-2-ol has been optimized through various methodologies, including enantioselective catalytic asymmetric synthesis. These advancements have not only improved the yield and purity of the compound but also enabled large-scale production for preclinical studies. The use of chiral catalysts has been particularly effective in ensuring the desired R-stereochemistry, which is essential for maintaining the compound's biological activity.

In terms of applications, (2R)-1-amino-4 phenylbut 3 en 2 ol has shown potential in both medicinal chemistry and biotechnology. Its role as a chiral building block in organic synthesis has been widely recognized, with researchers utilizing it to construct complex molecules with specific stereochemical requirements. Additionally, the compound has been employed as a ligand in asymmetric catalysis, further underscoring its versatility in chemical research.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of (2R)-1-amino 4 phenylbut 3 en 2 ol with various biological targets. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), which are key targets for numerous therapeutic interventions. These findings have paved the way for further exploration of its potential as a drug candidate.

Moreover, the environmental impact and bioavailability of (R)-1 amino 4 phenylbut 3 en 2 ol have been subjects of recent research. Studies indicate that the compound demonstrates favorable pharmacokinetic profiles, including moderate absorption and clearance rates, which are essential for achieving therapeutic concentrations in vivo. Its metabolic stability has also been assessed, with results suggesting that it undergoes minimal first-pass metabolism, thereby enhancing its bioavailability.

In conclusion, (R)-1 amino 4 phenylbut 3 en 2 ol (CAS No 2227875 87 6) stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with its promising biological properties, positions it as a valuable asset in drug discovery and development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing medical science.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.